2-[(4-Fluorophenyl)sulfanyl]-5-nitropyridine

• Molecular Formula: C11H7FN2O2S
• Molecular Weight: 250.25 g/mol
• IUPAC Name: 2-(4-fluorophenyl)sulfanyl-5-nitropyridine
• InChI: InChI=1S/C11H7FN2O2S/c12-8-1-4-10(5-2-8)17-11-6-3-9(7-13-11)14(15)16/h1-7H
• InChI Key: IUSQSKCUZCNQRM-UHFFFAOYSA-N
• SMILES: C1=CC(=CC=C1F)SC2=NC=C(C=C2)[N+](=O)[O-]
• solubility: 0.7 [ug/mL]

Description

2-[(4-Fluorophenyl)sulfanyl]-5-nitropyridine is a chemical compound that belongs to the class of pyridine derivatives. It is a yellow crystalline solid that is widely used in scientific research. This compound has gained significant attention due to its potential applications in various fields, including medicinal chemistry, pharmacology, and material science.

Mechanism of Action

The mechanism of action of 2-[(4-Fluorophenyl)sulfanyl]-5-nitropyridine is not fully understood. However, it is believed to exert its biological effects through the inhibition of various enzymes and receptors. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a key role in the inflammation process. It has also been shown to bind to the adenosine A3 receptor, a G protein-coupled receptor that is involved in various physiological processes, including inflammation and immune response.
Biochemical and Physiological Effects:
2-[(4-Fluorophenyl)sulfanyl]-5-nitropyridine has been shown to have various biochemical and physiological effects. In vitro studies have shown that it can inhibit the activity of various enzymes, including COX-2, lipoxygenase, and phosphodiesterase. It has also been shown to modulate the activity of various receptors, including the adenosine A3 receptor and the peroxisome proliferator-activated receptor gamma (PPARγ). In vivo studies have shown that it can reduce inflammation, inhibit tumor growth, and improve insulin sensitivity.

Advantages and Limitations for Lab Experiments

The advantages of using 2-[(4-Fluorophenyl)sulfanyl]-5-nitropyridine in lab experiments include its high purity, stability, and low toxicity. It is also readily available and relatively inexpensive. However, there are also some limitations to its use. For example, it is not very soluble in water, which can make it difficult to work with in aqueous solutions. It is also sensitive to light and air, which can cause degradation over time.

Future Directions

There are many possible future directions for the study of 2-[(4-Fluorophenyl)sulfanyl]-5-nitropyridine. One possible direction is to explore its potential as a drug candidate for the treatment of various diseases. This could involve further studies of its mechanism of action, as well as the development of more potent and selective analogs. Another possible direction is to explore its potential as a building block for the synthesis of functional materials. This could involve the development of new synthetic methods and the exploration of its properties in various applications, such as organic electronics and photonics. Overall, the study of 2-[(4-Fluorophenyl)sulfanyl]-5-nitropyridine has the potential to lead to many exciting discoveries in the fields of medicinal chemistry, pharmacology, and material science.

Synthesis Methods

The synthesis of 2-[(4-Fluorophenyl)sulfanyl]-5-nitropyridine can be achieved through various methods. One of the most commonly used methods is the reaction of 4-fluorobenzene thiol with 5-nitropyridine in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent such as dimethyl sulfoxide (DMSO) at a high temperature. The yield of this reaction is usually high, and the purity of the compound can be improved through recrystallization.

Scientific Research Applications

2-[(4-Fluorophenyl)sulfanyl]-5-nitropyridine has been extensively studied for its potential applications in various fields. In medicinal chemistry, this compound has shown promising results as a potential drug candidate for the treatment of various diseases, including cancer, inflammation, and infectious diseases. In pharmacology, it has been used as a tool compound to study the mechanism of action of various enzymes and receptors. In material science, it has been used as a building block for the synthesis of various functional materials, including organic semiconductors and liquid crystals.